Cas no 1804482-31-2 (3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804482-31-2
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4813909
• Update Time: 2025-08-05

3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-7-4-16-6(1-2-14)5(3-15)8(7)13/h4H,1,3,15H2
• InChI Key： VJWRQJCJDHATOO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CC#N)C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804482-31-2)

3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804482-31-2, features a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an amino methyl substituent, an iodine atom, a trifluoromethoxy group, and an acetonitrile moiety, endows this compound with diverse chemical reactivity and potential applications in drug discovery and development.

The aminomethyl group (-CH₂NH₂) at the 3-position of the pyridine ring introduces a nucleophilic site, facilitating reactions such as nucleophilic substitution and condensation reactions. This feature is particularly useful in constructing more complex molecular architectures. The iodo substituent at the 4-position serves as a versatile handle for further functionalization, enabling transformations such as cross-coupling reactions, which are widely employed in modern synthetic methodologies. Additionally, the trifluoromethoxy group (-OCH₂CF₃) at the 5-position enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for pharmacological applications.

The acetonitrile group (-CN) at the 2-position contributes to the overall polarity of the compound and can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. These combined features make 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their well-documented biological activity. Pyridine scaffolds are ubiquitous in many drugs on the market, owing to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile positions it as a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit biological activity and then combining them to create more potent and selective drug candidates. The diverse functional groups present in 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile make it an ideal starting point for such endeavors. By leveraging its reactivity, researchers can rapidly generate libraries of derivatives with tailored properties for high-throughput screening.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The trifluoromethoxy group in 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies this trend, as trifluoromethoxy-substituted compounds have shown promise in various therapeutic areas, including oncology and anti-inflammatory drug development.

The iodo substituent at the 4-position also plays a critical role in modern synthetic strategies. Iodine is a preferred halogen for cross-coupling reactions due to its moderate reactivity and compatibility with a wide range of palladium catalysts. This makes it an excellent choice for constructing complex molecular frameworks through Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. Such transformations are routinely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The aminomethyl group provides another avenue for further functionalization. For instance, it can be readily converted into other amine derivatives such as carbamates or ureas through reaction with appropriate electrophiles. These modified compounds can then be explored for their biological activity against various disease targets.

In conclusion, 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804482-31-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in advancing medicinal chemistry.